Tert-butyl 7-(2-chlorophenyl)-1,4-thiazepane-4-carboxylate 1,1-dioxide

• IUPAC Name: tert-butyl 7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepane-4-carboxylate
• InChI: InChI=1S/C16H22ClNO4S/c1-16(2,3)22-15(19)18-9-8-14(23(20,21)11-10-18)12-6-4-5-7-13(12)17/h4-7,14H,8-11H2,1-3H3
• InChI Key: LFWCGQHAFQPTFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CC=C2Cl
• Molecular Formula: C16H22ClNO4S
• Molecular Weight: 359.9 g/mol

Description

Tert-butyl 7-(2-chlorophenyl)-1,4-thiazepane-4-carboxylate 1,1-dioxide is a chemical compound with potential applications in scientific research. It belongs to the class of thiazepanes, which are heterocyclic compounds containing a seven-membered ring with a sulfur atom and a nitrogen atom.

Scientific Research Applications

Holographic Sensors for Gas Detection

Research on Tert-Butylthiol and its influence on holographic characteristics in polymers suggests the potential for developing specific sensors for natural gas and liquefied petroleum gas detection. The incorporation of odorant substances like Tert-Butylthiol into holographic polymer-dispersed liquid crystals could pave the way for innovative gas detection technologies (M. P. Mora et al., 2019).

Synthetic Organic Chemistry

Tert-Butyl phenylazocarboxylates have been identified as versatile building blocks in synthetic organic chemistry, enabling nucleophilic substitutions and radical reactions for the modification of the benzene ring. This highlights the importance of tert-butyl derivatives in facilitating complex synthetic transformations (Hannelore Jasch et al., 2012).